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Compound of Interest

Compound Name: Propyl red

Cat. No.: B1294551 Get Quote

For researchers and scientists handling Propyl Red, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. This guide provides a clear,

step-by-step procedure for the safe disposal of Propyl Red, minimizing risks and ensuring

compliance with safety regulations.

Chemical and Physical Properties of Propyl Red
Understanding the properties of Propyl Red is the first step in handling it safely. This data is

summarized in the table below for easy reference.

Property Value

Appearance
Dark gray to very dark green or reddish-orange

crystalline powder[1][2][3][4]

Molecular Formula C₁₉H₂₃N₃O₂[2]

Molecular Weight 325.4 g/mol

Melting Point 173-175 °C

Solubility
Insoluble in water; Soluble in ethanol and

methanol

pH Indicator Range pH 4.6 (Red) to 6.6 (Yellow)
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Health and Safety Hazards
Propyl Red presents several health and safety risks that necessitate careful handling and

disposal. It is crucial to be aware of the following hazards:

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: May cause irritation to the eyes, skin, and respiratory tract.

Carcinogenicity: There is limited evidence of a carcinogenic effect.

Explosion Risk: Poses a risk of explosion if heated under confinement.

Environmental Hazard: May cause long-lasting harmful effects to aquatic life.

Always consult the Safety Data Sheet (SDS) for complete safety information before handling

Propyl Red.

Step-by-Step Disposal Procedure for Propyl Red
The following procedure outlines the steps for the safe disposal of Propyl Red waste in a

laboratory setting. This process is also visualized in the flowchart below.

Personal Protective Equipment (PPE): Before handling Propyl Red, ensure you are wearing

appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

A lab coat

Waste Segregation: Designate a specific, clearly labeled waste container for Propyl Red
and materials contaminated with it. The container should be made of a material compatible

with organic solvents if the Propyl Red is in solution.

Solid Waste Disposal:

Carefully sweep or vacuum solid Propyl Red powder.
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Avoid generating dust.

Place the collected powder and any contaminated materials (e.g., weighing paper, gloves)

into the designated hazardous waste container.

Liquid Waste Disposal:

Do not pour Propyl Red solutions down the drain or into sewer systems.

Collect all liquid waste containing Propyl Red in a sealed, labeled hazardous waste

container.

Spill Management:

In case of a spill, immediately alert others in the vicinity.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in the hazardous waste container.

Ensure adequate ventilation in the spill area.

Container Management:

Keep the hazardous waste container tightly closed when not in use.

Store the container in a cool, dry, well-ventilated area away from incompatible substances.

Final Disposal:

Arrange for the disposal of the hazardous waste container through your institution's

licensed chemical waste disposal service.

Disposal methods may include incineration at a licensed chemical destruction plant.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Propyl
Red.
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Propyl Red Disposal Workflow

Start: Propyl Red Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(Powder, Contaminated Items)

Solid

Liquid Waste
(Solutions)

Liquid

Accidental Spill

Spill

Step 3: Carefully Collect Solid Waste
(Avoid Dust Generation)

Step 4: Collect in a Sealed,
Labeled Hazardous Waste Container Step 5: Contain and Absorb Spill

Step 6: Place in Labeled
Hazardous Waste Container

Step 7: Store Container Securely
(Cool, Dry, Ventilated Area)

Step 8: Arrange for Professional Disposal
(Licensed Chemical Waste Service)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Propyl Red waste in a laboratory.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Propyl Red, contributing to a safer laboratory environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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